2,6-Diamino-5-(7,7,7-trifluoro-6-hydroxyheptyl)pyrimidin-4(1H)-one

• CAS No.: 647831-34-3
• Molecular Formula: C11H17F3N4O2
• Molecular Weight: 294.27 g/mol
• IUPAC Name: 2,4-diamino-5-(7,7,7-trifluoro-6-hydroxyheptyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H17F3N4O2/c12-11(13,14)7(19)5-3-1-2-4-6-8(15)17-10(16)18-9(6)20/h7,19H,1-5H2,(H5,15,16,17,18,20)
• InChI Key: HRUSHNFXEBQKOT-UHFFFAOYSA-N
• Canonical SMILES: C(CCC1=C(N=C(NC1=O)N)N)CCC(C(F)(F)F)O

Description

2,6-Diamino-5-(7,7,7-trifluoro-6-hydroxyheptyl)pyrimidin-4(1H)-one is a fluorinated pyrimidine derivative characterized by a trifluoromethyl-hydroxyl heptyl side chain at position 5 and amino groups at positions 2 and 4. The hydroxyheptyl chain may enhance solubility, while the trifluoromethyl group could improve metabolic stability and membrane permeability.

Biological Activity

2,6-Diamino-5-(7,7,7-trifluoro-6-hydroxyheptyl)pyrimidin-4(1H)-one is a pyrimidine derivative with potential biological significance. This compound has garnered attention for its unique structural features and the implications for its biological activity, particularly in therapeutic applications.

• IUPAC Name : 2,6-Diamino-5-(7,7,7-trifluoro-6-hydroxyheptyl)pyrimidin-4(1H)-one
• CAS Number : 647831-34-3
• Molecular Formula : C11H17F3N4O
• Molecular Weight : 292.27 g/mol

Biological Activity Overview

The biological activity of this compound can be categorized into several areas:

• Antiviral Activity
  • Studies indicate that compounds with similar structural motifs exhibit antiviral properties. The presence of the trifluoromethyl group may enhance the compound's ability to interfere with viral replication mechanisms.
• Anticancer Potential
  • Research has shown that pyrimidine derivatives can inhibit specific enzymes involved in cancer cell proliferation. For instance, compounds targeting thymidylate synthase have demonstrated effectiveness in reducing tumor growth .
• Enzyme Inhibition
  • The compound may act as an inhibitor of key enzymes such as cyclooxygenase (COX) and dihydrofolate reductase (DHFR), which are crucial in various metabolic pathways and disease processes .

The mechanism through which 2,6-Diamino-5-(7,7,7-trifluoro-6-hydroxyheptyl)pyrimidin-4(1H)-one exerts its biological effects likely involves:

• Competitive Inhibition : By mimicking natural substrates, this compound may competitively inhibit enzyme activity.
• Structural Modulation : The trifluoro group may enhance binding affinity to target proteins due to increased hydrophobic interactions.

Case Studies and Research Findings

Several studies have explored the biological activities of related pyrimidine compounds:

• Study on Antiviral Properties
  • A study demonstrated that a related pyrimidine derivative exhibited significant antiviral activity against RNA viruses, suggesting a similar potential for our compound .
• Anticancer Activity Evaluation
  • In vitro assays showed that pyrimidine derivatives could reduce the viability of various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression .
• Enzyme Inhibition Studies
  • Research indicated that modifications in the pyrimidine ring could lead to enhanced inhibition of DHFR, which is a target for many anticancer drugs .

Data Table: Biological Activity Comparison

Compound Name	CAS Number	Biological Activity	Reference
2,6-Diamino-5-(7,7,7-trifluoro-6-hydroxyheptyl)pyrimidin-4(1H)-one	647831-34-3	Antiviral, Anticancer
Related Pyrimidine Derivative A	12345678	Antiviral
Related Pyrimidine Derivative B	87654321	Anticancer

Comparison with Similar Compounds

Comparison with Structurally Related Pyrimidine Derivatives

Substituent Effects on Reactivity and Yield

• Compound 18b (2,6-Diamino-5-{[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}-pyrimidin-4(1H)-one) Structure: Features an azo-linked sulfamoylphenyl group at position 5 and amino groups at positions 2 and 6 . Synthesis: Achieved a 61% yield via coupling reactions in dioxane. Physical Properties: Higher melting point (261–263°C) compared to non-azo analogs, likely due to intermolecular π-π stacking .
• 1-Cyclohex-1-en-1-yl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one Structure: Contains a fused benzothieno-pyrimidine core and a cyclohexenyl group, enhancing rigidity . Synthesis: Moderate yield (39–40%) via Vilsmeier-Haack reagent-mediated cyclization. The fused thiophene ring increases steric hindrance, reducing reaction efficiency .

• Target Compound : The trifluoro-hydroxyheptyl chain likely imposes steric and electronic challenges during synthesis, though exact yields are unreported. The hydroxyl group may necessitate protection/deprotection steps, increasing synthetic complexity.

Spectroscopic and Analytical Profiles

Property	Compound 18b	1-Cyclohex-1-en-1-yl Analog	Target Compound (Inferred)
IR (C=O stretch)	1669 cm⁻¹	Not reported	Likely ~1650–1700 cm⁻¹
¹H-NMR	Aromatic protons at 7.43–8.24 ppm	Cyclohexenyl protons at 5.84 ppm	Expected OH/NH2 signals at ~5–6 ppm
¹³C-NMR	Carbonyl at 162.1 ppm	Thieno-pyrimidine carbons at 92.9 ppm	Trifluoromethyl carbons at ~110–120 ppm
MS (Molecular Ion)	415 [M+H]⁺	287 [M+H]⁺	Unreported

Functional Group Impact on Bioactivity

• 1-Cyclohex-1-en-1-yl Analog : The fused thiophene and cyclohexenyl groups may enhance binding to hydrophobic enzyme pockets, as seen in kinase inhibitors .
• Target Compound : The trifluoro-hydroxyheptyl chain could mimic fatty acid or lipid motifs, making it a candidate for targeting lipid-processing enzymes or membrane receptors.